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Compound of Interest

Compound Name: CDD-1819

Cat. No.: B12383230

Disclaimer: No direct Safety Data Sheet (SDS) was found for a compound explicitly named
"CDD-1819". This guide is based on the SDS for "DL-COTININE (METHYL-D3, 98%)", product
code DLM-1819, which is the closest available match.[1] Users must verify if this is the correct
compound and consult their institution's Environmental Health and Safety (EHS) department for
specific disposal requirements.

This document provides essential safety and logistical information for the proper disposal of the
chemical compound understood to be CDD-1819. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting.

l. Immediate Safety and Handling Precautions

Prior to disposal, it is crucial to handle the substance with appropriate personal protective
equipment (PPE). The SDS for DLM-1819 indicates that the substance may be harmful if
swallowed, inhaled, or absorbed through the skin, and can cause skin and serious eye
irritation.[1]

Required Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses or goggles.[1]

o Face Protection: Use a face shield in addition to goggles if there is a splash hazard.[1]
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» Hand Protection: Wear protective gloves.[1]

» Body Protection: Wear a lab coat or other protective clothing.[1]

Handling:

Avoid breathing dust or mist.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Use only in a well-ventilated area or under a chemical fume hood.[1][2]

Il. Spill and Emergency Procedures

In the event of a spill, evacuate the area and ensure adequate ventilation.[3][4] For small spills,
sweep up the solid material, avoiding dust formation, and place it into a suitable, labeled
container for disposal.[2] For larger spills, it may be necessary to contain the spill with an inert
absorbent material.[4] Local authorities should be notified if significant spillages cannot be
contained.[2]

lll. Disposal Plan and Procedures

Chemical waste must be disposed of in accordance with federal, state, and local regulations.[5]
Do not dispose of this chemical down the drain or in regular trash.

Step-by-Step Disposal Protocol:
e Waste Collection:

o Collect waste CDD-1819 and any contaminated materials (e.g., weighing paper, gloves,
pipette tips) in a designated, properly labeled hazardous waste container.

o The container must be compatible with the chemical and sealable.

e Labeling:
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o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"DL-COTININE (METHYL-D3, 98%)".

o Include the date of accumulation and any known hazards (e.g., "Toxic," "Irritant”).

e Storage:

o Store the sealed waste container in a designated, secure waste accumulation area, away
from incompatible materials.[4]

o The storage area should be cool, dry, and well-ventilated.
e Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Provide them with the necessary information about the waste, including the chemical
name and quantity.

IV. Quantitative Data Summary

The following table summarizes key quantitative data found in the safety data sheet for DL-
COTININE (METHYL-D3, 98%).

Data Point Value Source

Behavioral: Somnolence,
LD50 Oral (Rat) 1604 mg/kg Excitement; Lungs, Thorax, or

Respiration: Dyspnea

ATE CLP (Oral) 500.000 mg/kg body weight

Note: ATE (Acute Toxicity Estimate) and LD50 (Lethal Dose, 50%) are measures of the toxicity
of a substance. Lower values indicate higher toxicity.

V. Experimental Protocols
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No specific experimental protocols for the neutralization or degradation of CDD-1819 were
found in the provided search results. Disposal should be handled by a licensed hazardous

waste disposal company arranged by your institution's EHS department.

VI. Disposal Workflow and Logic

The following diagram illustrates the decision-making process for the proper disposal of CDD-
1819.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of CDD-
1819]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383230#cdd-1819-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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